Cas no 20667-98-5 (Propanoic acid, 2-(2-naphthalenylthio)-, (R)-)

• Product Name: Propanoic acid, 2-(2-naphthalenylthio)-, (R)-
• CAS No: 20667-98-5
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 238897
• PubChem ID: 9484422
• Update Time: 2025-04-19

Propanoic acid, 2-(2-naphthalenylthio)-, (R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(2-naphthalenylthio)-, (R)-
• DTXSID20429451
• 20667-98-5

• Inchi： 1S/C13H12O2S/c1-9(13(14)15)16-12-7-6-10-4-2-3-5-11(10)8-12/h2-9H,1H3,(H,14,15)/t9-/m1/s1
• InChI Key： ASDZGCJATASKGH-SECBINFHSA-N
• SMILES： S([C@@H](C(=O)O)C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 232.05586
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3